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Compound of Interest

Compound Name: GLUTARYL CHLORIDE

Cat. No.: B1346644

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of glutaryl chloride, specifically its molecular weight and density. This document is intended to
serve as a valuable resource for professionals in research and development, offering precise
data and detailed experimental methodologies for its determination.

Core Physicochemical Data

Glutaryl chloride, also known as pentanedioyl dichloride, is a reactive acyl chloride widely
used in organic synthesis. Accurate knowledge of its physical properties is essential for its
proper handling, application, and the design of chemical processes.

The molecular weight and density of glutaryl chloride are summarized in the table below.
These values are compiled from various reputable sources, providing a reliable reference for
laboratory and industrial applications.

Property Value Units Notes
Molecular Weight 169.00[1] g/mol

169.01[2][3][4] g/mol

Density 1.310[5] g/mL

1.324[1][6][71[8] g/mL at25°C
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Experimental Protocols for Property Determination

This section details the established experimental protocols for determining the molecular
weight and density of volatile liquids like glutaryl chloride.

The molecular weight of a volatile liquid can be determined using methods that rely on the ideal
gas law. The Dumas method is a classic and effective approach.

Protocol: The Dumas Method[9]

o Apparatus Preparation: A clean, dry flask of a known volume is sealed with a stopper
containing a small capillary opening. The flask, stopper, and a weighing dish are weighed
together to determine their initial mass.

o Sample Introduction: A small volume (approximately 5 mL) of the volatile liquid (glutaryl
chloride) is introduced into the flask.

e Vaporization: The flask is submerged in a boiling water bath, ensuring the water level is
above the flask's body. The liquid inside the flask will vaporize and expel the air from the
flask. The excess vapor will escape through the capillary opening.[10]

o Equilibration: The flask is kept in the boiling water bath for a minute after all the liquid has
visibly vaporized to ensure the vapor has reached thermal equilibrium with the bath. The
temperature of the boiling water is recorded, which is taken as the temperature of the gas
inside the flask.

e Condensation and Mass Measurement: The flask is removed from the water bath, and the
vapor inside is allowed to cool and condense back into a liquid. The outside of the flask is
thoroughly dried. The flask, stopper, and the condensed liquid are then weighed to determine
the final mass.

e Volume Determination: The volume of the flask is determined by filling it completely with
water and then measuring the mass of the water. Using the known density of water at that
temperature, the volume of the flask can be calculated.

o Calculation: The mass of the vapor is the difference between the final and initial masses. The
number of moles of the vapor can be calculated using the ideal gas law (PV=nRT), where P
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is the atmospheric pressure, V is the volume of the flask, R is the ideal gas constant, and T
is the temperature in Kelvin. The molecular weight is then calculated by dividing the mass of
the vapor by the number of moles.

The density of a liquid can be determined through various gravimetric and displacement
methods. The pycnometer method is a highly accurate technique.

Protocol: The Pycnometer Method[11]

Apparatus Preparation: A pycnometer, which is a glass flask with a precisely known volume,
is thoroughly cleaned and dried.

o Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured
using an analytical balance.

o Mass of Pycnometer with Sample: The pycnometer is filled with glutaryl chloride, ensuring
no air bubbles are trapped. The excess liquid is carefully removed, and the outside of the
pycnometer is cleaned and dried. The mass of the filled pycnometer is then measured.

o Calculation: The mass of the glutaryl chloride is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the liquid by the known volume of the pycnometer.[11]

Workflow Visualization

The logical flow of the experimental procedures for determining the molecular weight and
density of glutaryl chloride is illustrated in the following diagram.
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Caption: Experimental workflow for determining molecular weight and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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